Cas no 896337-30-7 (N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide)

N-(6-Acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide is a synthetic organic compound featuring a benzothiazole core functionalized with acetamido and methanesulfonylbenzamide moieties. Its structural design confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted therapeutic agents. The acetamido group enhances solubility and bioavailability, while the methanesulfonylbenzamide moiety may contribute to selective binding interactions with biological targets. This compound exhibits stability under standard conditions and is amenable to further derivatization, making it a versatile intermediate for drug discovery and biochemical research. Its well-defined synthetic pathway ensures reproducibility for experimental applications.
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide structure
896337-30-7 structure
Product Name:N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
CAS No:896337-30-7
MF:C17H15N3O4S2
MW:389.448701143265
CID:5805179
PubChem ID:7565741
Update Time:2025-10-28

N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
    • AKOS024660232
    • N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide
    • 896337-30-7
    • N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
    • F2558-0022
    • Inchi: 1S/C17H15N3O4S2/c1-10(21)18-12-5-8-14-15(9-12)25-17(19-14)20-16(22)11-3-6-13(7-4-11)26(2,23)24/h3-9H,1-2H3,(H,18,21)(H,19,20,22)
    • InChI Key: URVUVZYIJGEVMO-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=C(NC(=O)C)C=C2S1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 389.05039832g/mol
  • Monoisotopic Mass: 389.05039832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 142Ų

N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2558-0022-2μmol
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2558-0022-5μmol
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2558-0022-10μmol
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2558-0022-20μmol
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2558-0022-1mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2558-0022-2mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2558-0022-3mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2558-0022-4mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2558-0022-5mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2558-0022-10mg
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide
896337-30-7 90%+
10mg
$79.0 2023-05-16

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide

N-(6-Acetamido-1,3-Benzothiazol-2-Yl)-4-Methanesulfonylbenzamide: A Comprehensive Overview

The compound N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide (CAS No: 896337-30-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system with acetamido and methanesulfonyl substituents. The benzothiazole core is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and biological activity.

Recent studies have highlighted the importance of acetamido groups in modulating the physicochemical properties of molecules. In this compound, the acetamido group attached to the benzothiazole ring plays a crucial role in enhancing solubility and stability. Additionally, the methanesulfonyl group at the para position of the benzamide moiety contributes to increased lipophilicity, making this compound suitable for applications in drug delivery systems.

The synthesis of N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the production of this compound. The use of advanced catalysts and reaction techniques has significantly improved the efficiency of these processes.

From a pharmacological perspective, this compound has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific enzymes and modulate cellular pathways makes it a valuable candidate for drug development programs targeting various diseases, including cancer and inflammatory disorders. The benzothiazole framework has been implicated in anti-inflammatory and antioxidant activities, further underscoring its therapeutic potential.

In terms of material science applications, the unique combination of functional groups in this compound enables it to serve as a building block for advanced materials such as polymers and coatings. The methanesulfonyl group imparts desirable surface properties, while the acetamido group enhances compatibility with biological systems. These attributes make it an attractive candidate for bio-inspired materials design.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzothiazole ring exhibits significant electron-withdrawing effects due to its sulfur atoms, which influence the overall reactivity of the molecule. These findings have important implications for both synthetic chemistry and materials science.

In conclusion, N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methanesulfonylbenzamide (CAS No: 896337-30-7) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent research findings, positions it as a key molecule for future innovations in drug discovery and materials development.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd